Cas no 2228878-30-4 (3-(ethylsulfanyl)-2,2-difluoropropan-1-ol)

• Product Name: 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol
• CAS No: 2228878-30-4
• MF: C₅H₁₀F₂OS
• MW: 156.194107532501
• CID: 6100296
• PubChem ID: 165707187
• Update Time: 2025-06-13

3-(ethylsulfanyl)-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol
• 2228878-30-4
• EN300-1954019

• Inchi： 1S/C5H10F2OS/c1-2-9-4-5(6,7)3-8/h8H,2-4H2,1H3
• InChI Key： NAXHWSIIXILIES-UHFFFAOYSA-N
• SMILES： S(CC)CC(CO)(F)F

Computed Properties

• Exact Mass: 156.04204244g/mol
• Monoisotopic Mass: 156.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol

Recent Advances in the Study of 3-(Ethylsulfanyl)-2,2-difluoropropan-1-ol (CAS: 2228878-30-4)

3-(Ethylsulfanyl)-2,2-difluoropropan-1-ol (CAS: 2228878-30-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorinated structure and ethylsulfanyl moiety, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The synthesis of 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol has been optimized through several novel approaches, including fluorination reactions and thioether formation strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis route with an overall yield of 68%, significantly improving upon previous methods. The researchers highlighted the importance of controlling reaction conditions to maintain the stereochemical integrity of the molecule, which is crucial for its biological activity.

From a pharmacological perspective, this compound has shown interesting interactions with various biological targets. Computational docking studies suggest that the difluoromethyl group enhances binding affinity to certain enzyme active sites, while the ethylsulfanyl moiety contributes to improved membrane permeability. These properties make it particularly valuable as a building block for protease inhibitors and kinase modulators. Recent in vitro studies have demonstrated its efficacy as a precursor in the synthesis of novel antiviral agents, with promising activity against RNA viruses.

The metabolic stability and pharmacokinetic profile of 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol derivatives have been investigated in several preclinical studies. A 2024 publication in Bioorganic & Medicinal Chemistry reported that fluorination at the β-position significantly improves metabolic stability compared to non-fluorinated analogs, while the thioether functionality facilitates controlled oxidation to sulfoxide metabolites. These findings suggest potential for developing prodrug strategies using this scaffold.

Current research directions include exploring its application in targeted drug delivery systems and as a versatile intermediate for PET tracer development. The compound's ability to serve as a bioisostere for various functional groups has opened new possibilities in structure-activity relationship studies. Ongoing clinical trials involving derivatives of this molecule are expected to provide valuable data on its therapeutic potential in the coming years.

In conclusion, 3-(ethylsulfanyl)-2,2-difluoropropan-1-ol represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique combination of fluorination and thioether functionalities offers distinct advantages in drug design, warranting continued investigation. Future research should focus on expanding its utility in novel therapeutic areas and optimizing synthetic methodologies for large-scale production.